REACTION_CXSMILES
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Cl.C([NH:9][C:10]1[C:15]([Cl:16])=[CH:14][C:13]([F:17])=[C:12]([NH:18][C:19]([CH3:22])([CH3:21])[CH3:20])[N:11]=1)C1C=CC=CC=1>[Pd].CO>[NH2:9][C:10]1[C:15]([Cl:16])=[CH:14][C:13]([F:17])=[C:12]([NH:18][C:19]([CH3:22])([CH3:21])[CH3:20])[N:11]=1.[NH2:9][C:10]1[CH:15]=[CH:14][C:13]([F:17])=[C:12]([NH:18][C:19]([CH3:22])([CH3:21])[CH3:20])[N:11]=1
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Name
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Quantity
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1.4 g
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Type
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reactant
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Smiles
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Cl
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Name
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2-benzylamino-6-(t-butylamino)-3-chloro-5-fluoropyridine
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Quantity
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3.1 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)NC1=NC(=C(C=C1Cl)F)NC(C)(C)C
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Name
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Quantity
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0.33 g
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Type
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catalyst
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Smiles
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[Pd]
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Name
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Quantity
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18 mL
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Type
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solvent
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Smiles
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CO
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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The catalyst was separated by filtration
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Type
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DISTILLATION
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Details
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the solvent and the like were distilled off under reduced pressure
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Type
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ADDITION
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Details
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To the residue was added 50 ml of chloroform
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Type
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WASH
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Details
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the mixture was washed with 10 ml of 6% aqueous solution of sodium hydroxide
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Type
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DRY_WITH_MATERIAL
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Details
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the chloroform layer was dried over anhydrous magnesium sulfate
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Reaction Time |
1 h |
Name
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Type
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product
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Smiles
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NC1=NC(=C(C=C1Cl)F)NC(C)(C)C
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Type | Value | Analysis |
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AMOUNT: MASS | 1.35 g |
Name
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Type
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product
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Smiles
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NC1=NC(=C(C=C1)F)NC(C)(C)C
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Type | Value | Analysis |
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AMOUNT: MASS | 0.32 g |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |